3-Bromo-5-cyclopropoxy-4-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxy-4-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-9-7(10)4-11-5-8(9)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: YIOBLZRQUJHUME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=NC=C1OC2CC2)Br

Description

3-Bromo-5-cyclopropoxy-4-methoxypyridine (C₉H₁₀BrNO₂, MW: 244.09 g/mol) is a pyridine derivative featuring a bromine atom at position 3, a cyclopropoxy group at position 5, and a methoxy group at position 4 . The cyclopropoxy group introduces steric strain due to its three-membered ring structure, while the bromine atom serves as a reactive site for nucleophilic substitution or cross-coupling reactions. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its substitution pattern enables precise functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxy-4-methoxypyridine typically involves the bromination of a suitable pyridine precursor followed by the introduction of the cyclopropoxy and methoxy groups. One common method involves the following steps:

Bromination: A pyridine derivative is brominated using bromine or a bromine source such as N-bromosuccinimide (NBS) under controlled conditions to introduce the bromine atom at the desired position.

Cyclopropoxylation: The brominated intermediate is then reacted with a cyclopropyl alcohol in the presence of a base such as potassium carbonate to form the cyclopropoxy group.

Methoxylation: Finally, the compound is treated with methanol and a suitable catalyst to introduce the methoxy group at the fourth position.

Industrial Production Methods

Industrial production of 3-Bromo-5-cyclopropoxy-4-methoxypyridine may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxy-4-methoxypyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form dehalogenated products.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form biaryl or other complex structures.

Common Reagents and Conditions

Substitution: Reagents like sodium amide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts in the presence of bases like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminopyridine derivative, while coupling reactions would produce biaryl compounds.

Scientific Research Applications

3-Bromo-5-cyclopropoxy-4-methoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a probe in studying biological pathways and enzyme functions.

Medicine: The compound is investigated for its potential pharmacological properties and as a precursor in drug development.

Industry: It is used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxy-4-methoxypyridine depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The molecular targets and pathways involved can vary, but typically, the compound’s structural features allow it to bind to specific sites on proteins or nucleic acids, modulating their function.

Comparison with Similar Compounds

Substituent Positioning and Electronic Effects

The substitution pattern significantly influences reactivity and applications. Key comparisons include:

Compound Name	Substituents (Position)	Molecular Formula	Key Characteristics	Reference
3-Bromo-5-cyclopropoxy-4-methoxypyridine	Br (3), cyclopropoxy (5), OMe (4)	C₉H₁₀BrNO₂	Cyclopropoxy’s ring strain enhances electrophilic substitution reactivity
3-Bromo-4-methoxypyridine	Br (3), OMe (4)	C₆H₆BrNO	Methoxy at 4-position directs electrophiles to C-2/C-6 positions
5-Bromo-2,3-dimethoxypyridine	Br (5), OMe (2,3)	C₇H₈BrNO₂	Electron-donating methoxy groups increase ring electron density, altering reactivity
5-Bromo-2-methoxypyridine	Br (5), OMe (2)	C₆H₆BrNO	Methoxy at 2-position stabilizes intermediates in Suzuki-Miyaura couplings

Key Observations :

• The cyclopropoxy group in the target compound introduces steric hindrance and electronic effects distinct from linear alkoxy groups (e.g., methoxy or ethoxy) .
• Bromine at position 3 (vs. 5 in 5-Bromo-2-methoxypyridine) alters regioselectivity in cross-coupling reactions .

Functional Group Variations

Replacing substituents leads to divergent properties:

Compound Name	Functional Group Variation	Impact on Properties	Reference
3-Bromo-5-iodopyridine	Iodine instead of methoxy	Higher atomic radius of iodine facilitates oxidative addition in catalysis
4-Bromo-2-(difluoromethyl)-5-methoxypyridine	Difluoromethyl instead of cyclopropoxy	Fluorine’s electronegativity enhances metabolic stability in drug candidates
5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine	Phenoxy instead of cyclopropoxy	Bulkier phenoxy group reduces solubility but improves lipid membrane penetration

Key Observations :

• Cyclopropoxy vs. methoxy/ethoxy : The strained cyclopropane ring increases reactivity in ring-opening reactions compared to unstrained ethers .
• Bromine vs. iodine/chlorine : Bromine balances reactivity and cost-effectiveness in synthetic applications .

Key Observations :

• The cyclopropoxy group may enhance binding to hydrophobic enzyme pockets, similar to phenoxy-containing analogs .
• Bromine’s role as a leaving group facilitates the synthesis of active pharmaceutical ingredients (APIs) .

Key Observations :

• The cyclopropoxy group may necessitate specialized reaction conditions to avoid ring-opening side reactions .
• Bromine at position 3 enables regioselective functionalization, outperforming 4- or 5-bromo isomers in certain cases .